Tert-butyl 7-methyl-5,6-dihydro-4H-thieno[2,3-c]pyridine-7-carboxylate

• IUPAC Name: tert-butyl 7-methyl-5,6-dihydro-4H-thieno[2,3-c]pyridine-7-carboxylate
• InChI: InChI=1S/C13H19NO2S/c1-12(2,3)16-11(15)13(4)10-9(5-7-14-13)6-8-17-10/h6,8,14H,5,7H2,1-4H3
• InChI Key: YLNDMPGPPNUESY-UHFFFAOYSA-N
• Canonical SMILES: CC1(C2=C(CCN1)C=CS2)C(=O)OC(C)(C)C
• Molecular Formula: C13H19NO2S
• Molecular Weight: 253.36 g/mol

Description

“Tert-butyl 7-methyl-5,6-dihydro-4H-thieno[2,3-c]pyridine-7-carboxylate” is a chemical compound. It is a derivative of thieno[2,3-c]pyridine. Thieno[2,3-c]pyridine derivatives are known to be used as ATP-mimetic kinase inhibitors.

Synthesis Analysis

The synthesis of thieno[2,3-c]pyridine derivatives involves several steps. The process starts with a solution of acid, 2-chloro-1-methylpyridinium iodide, triethylamine, and 4-dimethylaminopyridine in dichloromethane. Tert-butyl-methyl 2-amino-4,5,6,7-tetrahydrothieno[2,3-C]pyridine-3-carboxylate is then added. The reaction mixture is heated at 40°C for 16 hours. After cooling to room temperature, the reaction mixture is diluted with dichloromethane and washed with a solution of 1N HCl. The aqueous layer is extracted with DCM. The combined organic layers are dried over Na2SO4, filtered, and concentrated in vacuo to afford the title compound.

Mechanism of Action

Thieno[2,3-c]pyridine derivatives are known to act as ATP-mimetic kinase inhibitors. They interact with the hinge region of kinase proteins. The ring nitrogen acts as a hydrogen bond acceptor interacting with a backbone amide NH-group.

Future Directions

Thieno[2,3-c]pyridine derivatives have potential in drug discovery programs. They could serve as starting points for future drug discovery programs. In the search for inhibitors of the GRK2 kinase, a hit compound bearing the thieno[2,3-c]pyridine moiety was identified. Following a structure-driven optimization process, a collection of potent and highly ligand efficient inhibitors were prepared and characterized. These could form the basis of a future drug discovery program.